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Compound of Interest

Compound Name: L-Diguluronic acid disodium

Cat. No.: B12392203

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This document provides a comprehensive guide to the proper disposal
procedures for L-Diguluronic acid disodium salt (CAS No. 34044-54-7), emphasizing safety
and operational best practices.

Chemical and Physical Properties

A summary of the key identifiers for L-Diguluronic acid disodium salt is provided in the table
below. This information is crucial for the correct labeling and documentation of waste.

Identifier Value

Chemical Name L-Diguluronic acid disodium salt
CAS Number 34044-54-7

Molecular Formula C12H14013Naz

Appearance Typically a white to off-white powder

Disposal Protocol

While specific safety data sheets (SDS) with detailed disposal instructions for L-Diguluronic
acid disodium salt are not readily available, the following step-by-step procedure is based on
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general best practices for non-hazardous chemical waste. It is imperative to consult with your
institution's Environmental Health and Safety (EHS) department for guidance specific to your
location and facilities.

Step 1: Personal Protective Equipment (PPE)

Before handling the material for disposal, ensure you are wearing the appropriate PPE:

o Eye Protection: Safety glasses or goggles.

o Hand Protection: Nitrile or latex gloves.

o Body Protection: A standard laboratory coat.

Step 2: Waste Collection

o Collect waste L-Diguluronic acid disodium salt, including any contaminated materials (e.g.,
weighing paper, pipette tips), in a designated and clearly labeled waste container.

e The container should be made of a compatible material, such as high-density polyethylene
(HDPE).

e The label should include the full chemical name, CAS number, and the words "Non-
hazardous Waste for Disposal.”

Step 3: Storage Pending Disposal

o Store the sealed waste container in a designated, well-ventilated waste accumulation area.

o Keep the container away from incompatible materials.

Step 4: Final Disposal

e Dispose of the waste through your institution's official chemical waste disposal program.

e Do not dispose of L-Diguluronic acid disodium salt down the drain or in regular solid
waste.
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Experimental Workflow for Disposal

The logical flow for the proper disposal of L-Diguluronic acid disodium salt is outlined in the
diagram below. This workflow ensures that all necessary safety and regulatory steps are

considered.
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Start: Identify Waste
L-Diguluronic acid disodium

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Labeled Container

Label Container:
- Chemical Name
- CAS Number
- 'Non-hazardous Waste'

Store in Designated
Waste Area

Consult Institutional
EHS Guidelines

Follow EHS Instructions

Dispose via Approved
Chemical Waste Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for L-Diguluronic Acid Disodium Salt.
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Disclaimer: The information provided is for guidance purposes only and is based on general
laboratory safety principles. Always adhere to the specific protocols and regulations of your
institution and local authorities. The absence of comprehensive hazard data for this compound
necessitates a cautious approach to its handling and disposal.

 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for L-
Diguluronic Acid Disodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392203#I-diguluronic-acid-disodium-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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